Cas no 2228289-13-0 (tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate
• CAS No: 2228289-13-0
• MF: C₁₃H₂₂N₂O₂S
• MW: 270.390982151031
• CID: 6422235
• PubChem ID: 165752914
• Update Time: 2025-10-28

tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate
• EN300-1874962
• tert-butyl N-[2-amino-3-(5-methylthiophen-2-yl)propyl]carbamate
• 2228289-13-0

• Inchi： 1S/C13H22N2O2S/c1-9-5-6-11(18-9)7-10(14)8-15-12(16)17-13(2,3)4/h5-6,10H,7-8,14H2,1-4H3,(H,15,16)
• InChI Key： YEOVGWDPBQQJIG-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 270.14019912g/mol
• Monoisotopic Mass: 270.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate

tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate (CAS No. 2228289-13-0): A Comprehensive Overview

tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate (CAS No. 2228289-13-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate.

The chemical structure of tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate is composed of a tert-butyl group, an amino group, and a 5-methylthiophenyl moiety. The tert-butyl group provides steric hindrance and stability, while the amino group offers reactivity and potential for further functionalization. The 5-methylthiophenyl moiety introduces aromaticity and thiophene's unique electronic properties, making this compound a valuable scaffold for the design of novel bioactive molecules.

Synthesis of tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate typically involves multi-step reactions that ensure high purity and yield. One common approach is to start with the corresponding aldehyde or ketone, which is then subjected to reductive amination to introduce the amino group. Subsequent protection of the amino group with tert-butyloxycarbonyl (Boc) reagent followed by coupling with a 5-methylthiophenyl derivative yields the desired product. Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of these processes, making it more feasible for large-scale production.

In terms of biological activity, tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate has shown promising results in various assays. Studies have demonstrated its potential as a modulator of specific protein-protein interactions (PPIs), which are crucial in many cellular processes. For instance, it has been reported to inhibit the interaction between certain signaling proteins involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that this compound may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases.

The pharmacological profile of tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate is an active area of research. Preclinical studies have evaluated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have shown that the compound exhibits favorable pharmacokinetic parameters, such as good oral bioavailability and low toxicity. This makes it an attractive candidate for further development into therapeutic agents.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate in various disease models. Early results from phase I trials have been encouraging, with no significant adverse effects observed at therapeutic doses. Ongoing phase II trials are focusing on specific indications such as cancer and neurodegenerative disorders. These trials aim to provide more detailed insights into the compound's therapeutic potential and optimal dosing regimens.

Beyond its direct therapeutic applications, tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate has also been explored as a tool compound in basic research. Its ability to modulate specific PPIs makes it a valuable probe for studying protein function and interactions in cellular systems. Researchers are using this compound to gain deeper insights into disease mechanisms and identify new therapeutic targets.

In conclusion, tert-butyl N-2-amino-3-(5-methylthiophen-2-yl)propylcarbamate (CAS No. 2228289-13-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into therapeutic agents. Ongoing research efforts are expected to uncover more about its mechanisms of action and expand its utility in both clinical and preclinical settings.